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Compound of Interest

Compound Name: AGI-24512

Cat. No.: B10800677 Get Quote

Essential Safety and Handling Guide for AGI-
24512
This guide provides crucial safety and logistical information for the handling and disposal of

AGI-24512, a potent methionine adenosyltransferase 2α (MAT2A) inhibitor. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

For research use only. Not for human consumption or therapeutic use.[1]

Personal Protective Equipment (PPE)
When handling AGI-24512, a comprehensive array of personal protective equipment is

mandatory to prevent skin contact, inhalation, and eye contact.
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PPE Category Required Equipment Specifications

Eye Protection
Safety glasses with side-

shields or goggles

Must be worn at all times in the

laboratory.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for tears or holes before use

and change them frequently.

Body Protection Laboratory coat

A full-length lab coat should be

worn and buttoned to its full

length.

Respiratory Protection Use in a well-ventilated area

Work should be conducted in a

fume hood to avoid inhalation

of any dust or aerosols.

Operational Plan: Handling and Storage
Strict adherence to the following operational procedures is essential for the safe handling and

storage of AGI-24512.

2.1. Handling:

Avoid Dust Formation: Handle the solid compound carefully to prevent the generation of

dust.

Ventilation: Always handle AGI-24512 in a well-ventilated area, preferably within a chemical

fume hood.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.

Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn.

2.2. Storage:
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Temperature: Store the solid compound at -20°C for up to 3 years. Stock solutions should be

stored at -80°C for up to 1 year or -20°C for up to 1 month.[2]

Container: Keep the container tightly closed in a dry and well-ventilated place.

Incompatibilities: Keep away from strong oxidizing agents.

Disposal Plan
All waste materials contaminated with AGI-24512 must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.

Solid Waste: Collect solid waste in a designated, labeled, and sealed container.

Liquid Waste: Collect solutions in a designated, labeled, and sealed container for hazardous

liquid waste. Do not dispose of down the drain.

Contaminated Materials: Any materials that have come into contact with AGI-24512, such as

gloves, pipette tips, and paper towels, should be disposed of as hazardous waste.

Experimental Workflow
The following diagram illustrates a typical workflow for handling AGI-24512 in a laboratory

setting.
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Workflow for handling AGI-24512.

Signaling Pathway

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b10800677?utm_src=pdf-body-img
https://www.benchchem.com/product/b10800677?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


AGI-24512 is an inhibitor of Methionine Adenosyltransferase 2A (MAT2A). By inhibiting MAT2A,

it disrupts the production of S-adenosylmethionine (SAM), a universal methyl donor, which in

turn affects various cellular processes, including DNA methylation and protein methylation. This

can lead to DNA damage and inhibit the proliferation of cancer cells, particularly those with

MTAP deletion.[1][3]
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Signaling pathway of AGI-24512.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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